Cas no 44860-68-6 (3,5-Dithioheptane-1,7-diol)

• Product Name: 3,5-Dithioheptane-1,7-diol
• CAS No: 44860-68-6
• MF: C₅H₁₂O₂S₂
• MW: 168.277579307556
• MDL: MFCD01752904
• CID: 55678
• PubChem ID: 94785
• Update Time: 2025-04-18

3,5-Dithioheptane-1,7-diol Chemical and Physical Properties

Names and Identifiers

• 3,5-Dithioheptane-1,7-diol
• 2,2'-(Methylenebis(sulfanediyl))diethanol
• 3,5-DITHIA-1,7-HEPTANEDIOL
• 2,2'-methanediylbissulfanyl-bis-ethanol
• 3,5-DITHIA-1,7-HEPTA
• 3,5-Dithiaheptane-1,7-diol
• Bis(2-hydroxyethylthio)methane
• 2,2'-[Methylenebis(thio)]bisethanol
• 2-(2-Hydroxy-ethylsulfanylmethylsulfanyl)-ethanol
• EINECS 256-166-1
• 1,1-BIS(2-HYDROXYETHYLSULFANYL)METHANE
• 4T42G735LJ
• 2-({[(2-hydroxyethyl)sulfanyl]methyl}sulfanyl)ethan-1-ol
• DTXCID8024945
• DTXSID0044945
• CAS-44860-68-6
• 2-(2-hydroxyethylsulfanylmethylsulfanyl)ethanol
• MFCD01752904
• 3,5-dithia-1,7-heptanediol, AldrichCPR
• Q27260457
• NSC-2875
• 2-(([(2-Hydroxyethyl)sulfanyl]methyl)sulfanyl)ethanol #
• 3,7-diol
• Tox21_301758
• AKOS006277960
• FT-0658986
• 44860-68-6
• NSC2875
• CS-0340280
• NS00031461
• 2,2'-(Methanediyldisulfanediyl)diethanol
• AI3-18188
• 2,2'-(Methylenebis(thio))bisethanol
• NSC409772
• KL73693000
• 3,5-DI-(TRIFLUOROMETHYL)-BIPHENYL-4-CARBOXYLICACID
• NSC 2875
• Ethanol,2'-[methylenebis(thio)]bis-
• 2,2'-(Methylenedithio)diethanol
• Ethanol, 2,2'-[methylenebis(thio)]bis-
• GAECBAMNQFGJIM-UHFFFAOYSA-N
• NSC-409772
• Ethanol, 2,2'-(methylenebis(thio))bis-
• SCHEMBL2058497
• Ethanol, 2,2'-(methylenedithio)di-
• SB37223
• NCGC00256221-01
• NIOSH/KL7369300
• UNII-4T42G735LJ
• G70538

• MDL： MFCD01752904
• Inchi： 1S/C5H12O2S2/c6-1-3-8-5-9-4-2-7/h6-7H,1-5H2
• InChI Key： GAECBAMNQFGJIM-UHFFFAOYSA-N
• SMILES： S(CSCCO)CCO

Computed Properties

• Exact Mass: 168.02800
• Monoisotopic Mass: 168.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 6
• Complexity: 46.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 91.1A^2

Experimental Properties

• Density: 1.255
• Boiling Point: 357.2 °C at 760 mmHg
• Flash Point: 173.7 °C
• Refractive Index: 1.574
• PSA: 91.06000
• LogP: 0.39490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioacetals Dithioacetals